5-ISOPROPYL-1,3-CYCLOHEXANEDIONE
5-ISOPROPYL-1,3-CYCLOHEXANEDIONE
Brand Name:
Vulcanchem
CAS No.:
18456-87-6
VCID:
VC0091602
InChI:
InChI=1S/C9H14O2/c1-6(2)7-3-8(10)5-9(11)4-7/h6-7H,3-5H2,1-2H3
SMILES:
CC(C)C1CC(=O)CC(=O)C1
Molecular Formula:
C9H14O2
Molecular Weight:
154.21 g/mol
5-ISOPROPYL-1,3-CYCLOHEXANEDIONE
CAS No.: 18456-87-6
Main Products
VCID: VC0091602
Molecular Formula: C9H14O2
Molecular Weight: 154.21 g/mol
| CAS No. | 18456-87-6 |
|---|---|
| Product Name | 5-ISOPROPYL-1,3-CYCLOHEXANEDIONE |
| Molecular Formula | C9H14O2 |
| Molecular Weight | 154.21 g/mol |
| IUPAC Name | 5-propan-2-ylcyclohexane-1,3-dione |
| Standard InChI | InChI=1S/C9H14O2/c1-6(2)7-3-8(10)5-9(11)4-7/h6-7H,3-5H2,1-2H3 |
| Standard InChIKey | DUKZQEYDAFUJMK-UHFFFAOYSA-N |
| SMILES | CC(C)C1CC(=O)CC(=O)C1 |
| Canonical SMILES | CC(C)C1CC(=O)CC(=O)C1 |
| PubChem Compound | 566106 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume